Cas no 468068-28-2 ((Z)-6-amino-N'-hydroxypyridine-3-carboximidamide)

• Product Name: (Z)-6-amino-N'-hydroxypyridine-3-carboximidamide
• CAS No: 468068-28-2
• MF: C₆H₈N₄O
• MW: 152.153920173645
• CID: 877346
• PubChem ID: 22636436
• Update Time: 2025-11-06

(Z)-6-amino-N'-hydroxypyridine-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 6-amino-N''-hydroxypyridine-3-carboximidamide
• 6-Aminonicotinamidoxime
• 5-(2-Aminopyridyl)amide oxime
• 6-amino-N-hydroxy-3-Pyridinecarboximidamide
• 6-amino-N'-hydroxypyridine-3-carboximidamide
• 6-Amino-N-hydroxynicotinamidine
• (Z)-6-amino-N'-hydroxypyridine-3-carboximidamide
• F1913-0420
• 468068-28-2
• SCHEMBL312493
• AKOS006282049
• 6-Amino-N-hydroxynicotinimidamide
• EN300-1291277
• 6-Aminonicotinamidoxime,97%

• MDL： MFCD09910192
• Inchi： 1S/C6H8N4O/c7-5-2-1-4(3-9-5)6(8)10-11/h1-3,11H,(H2,7,9)(H2,8,10)
• InChI Key： UNQVQCRLWPIZCJ-UHFFFAOYSA-N
• SMILES： O/N=C(/C1C=NC(=CC=1)N)\N

Computed Properties

• Exact Mass: 152.07000
• Monoisotopic Mass: 152.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• Melting Point: 192-195℃
• PSA: 95.02000
• LogP: 1.03980

(Z)-6-amino-N'-hydroxypyridine-3-carboximidamide Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25-37/38-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on (Z)-6-amino-N'-hydroxypyridine-3-carboximidamide

Introduction to (Z)-6-amino-N'-hydroxypyridine-3-carboximidamide and Its Significance in Modern Chemical Biology

(Z)-6-amino-N'-hydroxypyridine-3-carboximidamide (CAS No. 468068-28-2) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound, characterized by its amine and imidamide functional groups, represents a promising candidate for various biochemical and pharmaceutical research endeavors. The detailed exploration of its chemical characteristics, synthesis methods, and emerging applications in medicinal chemistry provides a comprehensive understanding of its value in contemporary scientific research.

The molecular structure of (Z)-6-amino-N'-hydroxypyridine-3-carboximidamide consists of a pyridine ring linked to an amine group at the 6-position and an imidamide moiety at the 3-position. This arrangement contributes to its distinct reactivity and interaction capabilities with biological targets. The presence of both electron-donating and electron-withdrawing groups enhances its versatility, making it a valuable building block for designing novel molecules with tailored biological activities.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for therapeutic applications. (Z)-6-amino-N'-hydroxypyridine-3-carboximidamide has emerged as a key intermediate in the synthesis of such inhibitors due to its ability to modulate enzyme activity and receptor binding. Its structural features allow for selective interactions with specific biological targets, which is crucial for achieving high efficacy while minimizing off-target effects.

The synthesis of (Z)-6-amino-N'-hydroxypyridine-3-carboximidamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of the synthesis but also contribute to the scalability of the process for industrial applications.

One of the most compelling aspects of (Z)-6-amino-N'-hydroxypyridine-3-carboximidamide is its potential in drug discovery. Researchers have leveraged its scaffold to develop novel compounds with anti-inflammatory, anticancer, and antimicrobial properties. For instance, derivatives of this compound have shown promising results in preclinical studies by inhibiting key enzymes involved in inflammatory pathways. This underscores its significance as a lead compound in the development of next-generation therapeutics.

The pharmacological activity of (Z)-6-amino-N'-hydroxypyridine-3-carboximidamide is further enhanced by its ability to form stable complexes with biological targets. This interaction is governed by factors such as hydrogen bonding, hydrophobic interactions, and electrostatic forces. Understanding these interactions at a molecular level has enabled researchers to optimize the compound's pharmacokinetic profile, improving its bioavailability and therapeutic efficacy.

Recent advancements in computational chemistry have also played a pivotal role in elucidating the mechanisms of action of (Z)-6-amino-N'-hydroxypyridine-3-carboximidamide. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at an atomic level. These computational studies not only accelerate the drug discovery process but also help in designing more effective derivatives with improved pharmacological properties.

The role of (Z)-6-amino-N'-hydroxypyridine-3-carboximidamide extends beyond traditional drug development. It has found applications in diagnostic imaging and biosensing due to its ability to form luminescent complexes with metal ions. These complexes exhibit high sensitivity and selectivity, making them suitable for detecting biomolecules and pathogens in clinical settings.

The environmental impact of synthesizing and utilizing (Z)-6-amino-N'-hydroxypyridine-3-carboximidamide is another critical consideration. Efforts are being made to develop green chemistry approaches that minimize waste generation and energy consumption during production. These sustainable practices not only reduce costs but also align with global initiatives aimed at promoting environmental responsibility.

In conclusion, (Z)-6-amino-N'-hydroxypyridine-3-carboximidamide (CAS No. 468068-28-2) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features, synthetic accessibility, and diverse applications make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and improving human health.